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Compound of Interest

Compound Name: 3,4-Diethoxybenzaldehyde

Cat. No.: B1346580

An In-Depth Technical Guide for Researchers and Drug Development Professionals
Introduction

3,4-Diethoxybenzaldehyde is an aromatic aldehyde that serves as a valuable and versatile
building block in organic synthesis. Structurally similar to the widely used 3,4-
dimethoxybenzaldehyde (veratraldehyde), it features two ethoxy groups on the benzene ring,
which can influence the lipophilicity and steric properties of synthesized molecules. This
characteristic makes it a key intermediate in the development of complex molecular
architectures, particularly for pharmaceutical and fine chemical applications. Its aldehyde
functional group is highly reactive, participating in a wide array of chemical transformations to
construct diverse scaffolds, most notably isoquinoline alkaloids and other heterocyclic systems.

Physicochemical and Spectroscopic Properties

Accurate identification and characterization are paramount in chemical synthesis. The
properties of 3,4-diethoxybenzaldehyde are summarized below.

Table 1: Physicochemical Properties of 3,4-Diethoxybenzaldehyde
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Property Value Reference
CAS Number 2029-94-9 [1][2]
Molecular Formula C11H1403 [1][3]
Molecular Weight 194.23 g/mol [1]
White or Colorless to Light
Appearance yellow powder, lump, or clear
liquid
Boiling Point 293-294 °C
Density 1.097 g/mL at 25 °C
Refractive Index (n20/D) 1.5570
SSTRYEXQYQGGAS-
InChlKey [31[4]
UHFFFAOYSA-N
Table 2: Spectroscopic Data for 3,4-Diethoxybenzaldehyde
Spectrum Type Key Peaks/Shifts Reference

Mass Spectrometry (EI)

m/z: 194 (M+), 165, 137, 109

[1](3]

Data not explicitly found in

1IH NMR

search results.

Data not explicitly found in
13C NMR

search results.

Data available but specific
IR Spectrum peaks not detailed in search

results.

[3]4]

Core Synthetic Applications and Methodologies

3,4-Diethoxybenzaldehyde is a precursor in several critical carbon-carbon and carbon-

nitrogen bond-forming reactions. Its application is particularly notable in the synthesis of
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heterocyclic compounds analogous to naturally occurring alkaloids.

Synthesis of Isoquinoline Scaffolds

The isoquinoline core is a privileged scaffold in medicinal chemistry, present in numerous
alkaloids like papaverine.[5] Syntheses often involve the cyclization of a 3-phenylethylamine
derivative. 3,4-Diethoxybenzaldehyde can be used to construct analogs of these important

molecules.

The Pictet-Spengler reaction condenses a (-arylethylamine with an aldehyde or ketone,
followed by an acid-catalyzed cyclization to yield a tetrahydroisoquinoline.[5][6] Using a
dopamine analog, this method provides a direct route to substituted tetrahydroisoquinolines.

+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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